Cas no 860611-40-1 (tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 860611-40-1
• CID: 4661156
• Update Time: 2025-05-22

tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate

tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 860611-40-1, known as tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate, is a highly specialized organic compound with a complex structure. This compound belongs to the class of triazoles, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The triazole ring in this molecule is substituted with a tert-butyl group at position 4 and a 5-methyl group, while the thiophene ring at position 2 is further substituted with a methoxycarbonyl group. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The triazole moiety is known for its ability to form stable hydrogen bonds, which can enhance the bioavailability of drugs. Additionally, the presence of the thiophene ring introduces aromaticity and electron-withdrawing effects, making this compound a promising candidate for use in anti-inflammatory and anticancer therapies. Researchers have also explored its role as a building block in click chemistry reactions, where it can serve as a versatile linker in the synthesis of complex molecular architectures.

The synthesis of tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring via cycloaddition reactions and the subsequent functionalization of the thiophene moiety. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve higher yields and better purity levels.

In terms of applications, this compound has shown remarkable potential in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it an attractive candidate for use in nanotechnology and surface modification applications. The tert-butyl group provides steric hindrance, which can influence the packing density and stability of these monolayers. Furthermore, its compatibility with common solvents and its thermal stability make it suitable for use in high-performance materials such as polymers and coatings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the methoxycarbonyl group plays a crucial role in modulating the electron distribution within the molecule. This understanding has enabled researchers to design more efficient synthetic pathways and predict the behavior of this compound in various chemical environments.

In conclusion, tert-butyl 1-[2-(methoxycarbonyl)thiophen-3-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.